Cas no 1805213-35-7 (2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine)

• Product Name: 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1805213-35-7
• MF: C₇H₉F₂N₃O
• MW: 189.162667989731
• CID: 4916773
• Update Time: 2025-11-01

2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C7H9F2N3O/c8-6(9)4-1-3(2-10)5(13)7(11)12-4/h1,6,13H,2,10H2,(H2,11,12)
• InChI Key： OASOBSTZSKSCCK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)C(=C(N)N=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 0.2
• Topological Polar Surface Area: 85.2

Additional information on 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine

Introduction to 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805213-35-7) in Modern Chemical and Pharmaceutical Research

2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine, identified by its CAS number 1805213-35-7, is a compound of significant interest in the realm of chemical and pharmaceutical research. This heterocyclic organic molecule, featuring a pyridine core with multiple functional groups, has garnered attention due to its versatile structural properties and potential applications in drug discovery and medicinal chemistry.

The structural composition of 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine encompasses several key features that contribute to its reactivity and utility. The presence of an amino group at the 2-position, a secondary amine at the 4-position, a difluoromethyl substituent at the 6-position, and a hydroxyl group at the 3-position creates a complex interplay of electronic and steric effects. These functional groups not only influence the compound's solubility and stability but also its interactions with biological targets.

In recent years, there has been a growing emphasis on the development of novel heterocyclic compounds for their applications in pharmaceuticals. Pyridine derivatives, in particular, have been extensively studied due to their prevalence in bioactive molecules. The compound 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805213-35-7) exemplifies this trend, as it combines multiple pharmacophoric elements that are known to enhance binding affinity and metabolic stability.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The presence of both primary and secondary amine functionalities allows for facile derivatization through various chemical reactions, such as coupling or condensation reactions. This flexibility makes it an attractive candidate for medicinal chemists seeking to design molecules with tailored biological activities.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The incorporation of difluoromethyl groups into organic molecules often enhances their pharmacokinetic properties, including bioavailability and metabolic resistance. The difluoromethyl group in 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805213-35-7) is likely to contribute to these favorable characteristics, making it a valuable component in drug design.

The hydroxyl group at the 3-position of the pyridine ring introduces another layer of reactivity, enabling further functionalization through etherification or esterification reactions. This functionality can be exploited to create linkers or side chains that improve solubility or target specificity. Such modifications are crucial in optimizing drug candidates for clinical use.

Moreover, the aminomethyl group at the 4-position provides a site for further derivatization, allowing for the creation of biaryl structures or other complex motifs that are common in active pharmaceutical ingredients (APIs). This versatility makes 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805213-35-7) a promising candidate for interdisciplinary research involving both organic synthesis and pharmacological evaluation.

In the context of contemporary pharmaceutical research, there is an increasing demand for compounds that exhibit multiple biological activities simultaneously. This concept, known as polypharmacology, aims to develop drugs that can address several therapeutic targets at once, thereby improving treatment outcomes. The multifaceted nature of 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805213-35-7) positions it as a potential candidate for such innovative drug design strategies.

Another area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently targeted by anticancer drugs. The structural features of 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805213-35-7) make it a suitable scaffold for designing kinase inhibitors due to its ability to interact with key residues in the active site of these enzymes.

Recent advancements in computational chemistry have also facilitated the rapid screening and optimization of novel compounds like 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805213-35-7). Molecular docking simulations and virtual screening techniques allow researchers to predict binding affinities and identify potential lead compounds with high efficiency. These computational tools have become indispensable in modern drug discovery pipelines.

The synthesis of 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805213-35-7) presents both challenges and opportunities for synthetic chemists. The need for precise control over regioselectivity and stereochemistry is paramount when introducing multiple functional groups into a single molecular framework. However, recent advances in synthetic methodologies have made it increasingly feasible to construct complex heterocyclic structures with high fidelity.

In conclusion, 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805213-35-7) represents a fascinating compound with significant potential in chemical and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutics with improved efficacy and safety profiles.